Cas no 824425-13-0 (2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-)

824425-13-0 structure
Product name:2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
- 2-ethyl-1,3-diphenylcycloprop-2-ene-1-carboxylic acid
- DTXSID10837824
- 824425-13-0
-
- Inchi: InChI=1S/C18H16O2/c1-2-15-16(13-9-5-3-6-10-13)18(15,17(19)20)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,20)
- InChI Key: VKTCNAIBPLBPNQ-UHFFFAOYSA-N
- SMILES: CCC1=C(C1(C2=CC=CC=C2)C(=O)O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 264.115029749g/mol
- Monoisotopic Mass: 264.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- Related Literature
-
Guosheng Li,Xiaochuan Lu,Jin Y. Kim,John P. Lemmon,Vincent L. Sprenkle J. Mater. Chem. A, 2013,1, 14935-14942
-
Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
-
Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
-
P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
824425-13-0 (2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-) Related Products
- 1509578-12-4(2-cyclopentyl-1,1-difluoropropan-2-amine)
- 111198-32-4(1H-Benzimidazole, 2-phenyl-1-[(phenylthio)methyl]-)
- 1025649-39-1(3-Oxo-N-phenyl-2-[[4-(trifluoromethoxy)anilino]methylidene]butanamide)
- 1260591-46-5(Fmoc-2-trifluoromethyl-L-homophenylalanine)
- 2171583-92-7(1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylpyrrolidine-2-carboxylic acid)
- 2228864-42-2(3-1-(aminomethyl)-3-hydroxycyclobutyl-4-bromophenol)
- 2680890-71-3(tert-butyl 2-{(tert-butoxy)carbonyl(2-iodophenyl)amino}acetate)
- 851864-08-9(2-(benzylsulfanyl)-1-(5-chloro-2-methoxybenzoyl)-4,5-dihydro-1H-imidazole)
- 1052647-23-0(Benzoic acid, 2-ethoxy-4-methyl-, methyl ester)
- 1355090-12-8(2-[(E)-2-(2,6-dichlorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent
